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Compound of Interest

(2,4-Difluorophenyl)(piperidin-4-
Compound Name:
yl)methanone

Cat. No.: B1355115

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 4-(2,4-
difluorobenzoyl)piperidine as a key pharmaceutical intermediate. The information compiled
here is intended to guide researchers in the synthesis of antipsychotic drugs, specifically
focusing on risperidone and iloperidone. This document includes detailed experimental
protocols, quantitative data, and visual representations of synthetic pathways and mechanisms
of action.

Introduction

4-(2,4-Difluorobenzoyl)piperidine is a versatile chemical building block crucial for the synthesis
of various bioactive molecules.[1] Its distinct difluorobenzoyl moiety makes it a valuable
intermediate in the development of novel therapeutic agents, particularly in the fields of
neurology and oncology.[1] This compound is notably a key precursor in the manufacturing of
atypical antipsychotic medications such as risperidone and iloperidone, which are cornerstone
treatments for schizophrenia and bipolar disorder.[2][3][4] The piperidine ring and the
difluorobenzoyl group are essential pharmacophoric elements that contribute to the high
binding affinity of the final drug products to dopamine D2 and serotonin 5-HT2A receptors.[4][5]

[6][7]
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Physicochemical Properties

A summary of the key physicochemical properties of 4-(2,4-difluorobenzoyl)piperidine
hydrochloride is presented in the table below.

Property Value Reference
CAS Number 106266-04-0 [1]
Molecular Formula C12H13F2NO-HCI [1]
Molecular Weight 261.7 g/mol [1]
Appearance Off-white to light yellow powder  [1]
Purity (HPLC) >98.0% [2]
Solubility Soluble in water [2]
Storage 0-8°C [1]

Applications in Pharmaceutical Synthesis

The primary application of 4-(2,4-difluorobenzoyl)piperidine is as a starting material for the
synthesis of benzisoxazole-containing antipsychotics. The general synthetic strategy involves
the conversion of the ketone group to an oxime, followed by cyclization to form the
benzisoxazole ring system, and subsequent N-alkylation of the piperidine nitrogen.

Synthesis of Risperidone

Risperidone is a widely prescribed atypical antipsychotic used to treat schizophrenia, bipolar
mania, and irritability associated with autism.[3][4] The synthesis of risperidone from 4-(2,4-
difluorobenzoyl)piperidine involves a multi-step process.

The following diagram illustrates the synthetic pathway from 4-(2,4-difluorobenzoyl)piperidine to
risperidone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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